N-pyridin-2-yl-benzene-1,4-diamine

• IUPAC Name: 4-N-pyridin-2-ylbenzene-1,4-diamine
• InChI: InChI=1S/C11H11N3/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,12H2,(H,13,14)
• InChI Key: GIGDUYPRRWGWIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=CC=C(C=C2)N
• Molecular Formula: C11H11N3
• DSSTOX Substance ID: DTXSID20438866
• Molecular Weight: 185.22 g/mol
• CAS No.: 863221-45-8, 192217-97-3

Description

N-pyridin-2-yl-benzene-1,4-diamine, also known as N-phenyl-1,4-diaminobenzene, is an organic compound that can be used as a building block for the synthesis of a range of organic molecules. It has a wide range of applications in the field of organic chemistry, and is used in a variety of scientific research applications.

Scientific Research Applications

Spectroscopic Properties and Crystal Structure

• N-pyridin-2-yl-benzene-1,4-diamine derivatives have been studied for their crystal structures and spectroscopic properties. The studies revealed details about their electronic structure, vibrational data, and electronic spectra. For instance, a derivative, N,N-diethyl-N′-[(Z)-phenyl(pyridin-4-yl)methylidene]benzene-1,4-diamine, showed notable features in its crystal structure and displayed significant shifts in its absorption spectrum depending on the solvent type (Kolev et al., 2009).

Metal Ion Complexes

• Complexes involving this compound and various metal ions like zinc, cadmium, and mercury have been explored. These complexes showed interesting structural features and were stabilized by hydrogen bonds and aromatic π–π stacking interactions (Marjani et al., 2009).

Catalytic Applications

• Certain derivatives of this compound have been utilized in catalysis, particularly in ethylene oligomerization. They demonstrated good catalytic activity and the reaction parameters such as temperature, pressure, and co-catalyst type significantly influenced their performance (Chen et al., 2019).

Nucleophilic Aromatic Substitution Reactions

• Synthesis involving nucleophilic aromatic substitution reactions of this compound derivatives has been reported. These syntheses typically lead to compounds with potential biological activities and moderate affinity towards certain enzymes (El-Gokha et al., 2019).

Vibrational and Conformational Analysis

• The vibrational and conformational properties of derivatives of this compound have been examined. These studies contribute to understanding the stable structure and spectroscopic properties of these compounds (Subashchandrabose et al., 2013).

Polymerization Studies

• This compound derivatives have been synthesized and tested as catalysts in polymerizations, demonstrating their potential in facilitating controlled polymerization processes (Arslan et al., 2014).

Mechanism of Action

Target of Action

N-pyridin-2-yl-benzene-1,4-diamine is a type of pyridine-based ligand . Ligands are molecules that bind to other (usually larger) molecules, and in this case, the primary targets of this compound are various metal ions . The ability of this compound to form stable complexes with many metals makes it a widely used chelating agent in coordination chemistry .

Mode of Action

The compound interacts with its targets (metal ions) through the formation of coordination bonds . These bonds are formed due to the σ-donor and π-acceptor abilities of the pyridine ligand . The compound adopts a non-planar conformation with an E configuration at the two partially double exo C-N bonds of the 2-pyridyl-amine units .

Biochemical Pathways

The biochemical pathways affected by this compound are largely dependent on the specific metal ions it interacts with. For instance, when complexed with iron, cobalt, and nickel, the compound has been shown to exhibit moderate catalytic activity for ethylene oligomerization .

Pharmacokinetics

Its predicted properties include a boiling point of 6382±500 °C, a density of 1282±006 g/cm3, and a pKa of 427±010 .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific metal ions it interacts with. For example, when complexed with iron, cobalt, and nickel, the compound has been shown to exhibit moderate catalytic activity for ethylene oligomerization, with the oligomer products being mainly 1-butene .

Future Directions

The compound has potential applications in the field of coordination chemistry due to its ability to form stable complexes with various metals. Its use in the synthesis of pyridine imine metal complexes and their catalytic properties suggests potential future directions in catalysis.

Biochemical Analysis

Biochemical Properties

N-pyridin-2-yl-benzene-1,4-diamine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with iron, cobalt, and nickel complexes, forming stable coordination compounds . These interactions are crucial for its role in catalysis and other biochemical processes.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can affect the activity of enzymes involved in DNA synthesis and repair, leading to changes in gene expression and cellular metabolism . Additionally, it has been observed to impact cell signaling pathways, potentially altering cellular responses to external stimuli.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can form coordination complexes with metal ions, which can inhibit or activate specific enzymes . These interactions can lead to changes in the activity of enzymes involved in critical biochemical pathways, ultimately affecting gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under certain conditions, but it can degrade over time, leading to changes in its biochemical activity . Long-term studies in vitro and in vivo have demonstrated that this compound can have sustained effects on cellular function, depending on its stability and degradation rate.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects on cellular function, while at high doses, it may exhibit toxic or adverse effects. Studies have shown that there are threshold effects, where the compound’s activity changes significantly at certain dosage levels . High doses of this compound can lead to toxicity, affecting cellular metabolism and function.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound can influence the activity of enzymes involved in key metabolic processes, such as DNA synthesis and repair . These interactions can lead to changes in metabolite levels and overall metabolic activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. This compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . These interactions can affect its localization and accumulation within specific tissues, influencing its overall activity and function.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . These localization patterns are crucial for its role in biochemical processes, as they determine the sites of its activity and interactions with other biomolecules.

Synthesis routes and methods

Procedure details

To a solution of (4-nitro-phenyl)-pyridin-2-yl-amine (280 mg, 1.3 mmol) in ethyl acetate (10 ml) was added stannous chloride dihydrate (1.17 g, 5.2 mmol) and stirred overnight at room temperature. The reaction mixture was diluted with ethyl acetate and washed with 10% sodium hydroxide solution. The organic layer was separated, washed with brine, dried and evaporated to dryness. Purification by column chromatography using ethyl acetate/hexane (2:3) yielded N-pyridin-2-yl-benzene-1,4-diamine (80 mg, 33%).